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Compound of Interest

Compound Name: 4-Nitrodiphenylamine

Cat. No.: B016768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and handling

precautions for 4-Nitrodiphenylamine (CAS No. 836-30-6). The information herein is intended

to equip laboratory personnel with the knowledge necessary to handle this chemical

responsibly, minimizing exposure risks and ensuring a safe working environment.

Hazard Identification and Classification
4-Nitrodiphenylamine is a yellow crystalline solid that presents several health and

environmental hazards.[1][2] It is classified as a hazardous substance and requires careful

handling to avoid adverse effects.[3]

Primary Hazards:

Health Hazards: 4-Nitrodiphenylamine is irritating to the eyes, skin, and respiratory system.

[3][4] A significant health concern is its potential to cause methemoglobinemia, a condition

where the blood's ability to carry oxygen is reduced, leading to symptoms like cyanosis

(bluish skin), headache, dizziness, and in severe cases, unconsciousness and death. There

is limited evidence of a carcinogenic effect, and it may cause skin sensitization upon

repeated contact.

Physical Hazards: It is a combustible solid and can be ignited by heat, sparks, or flames.

Dust clouds generated from the fine powder may burn rapidly if ignited.
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Environmental Hazards: This chemical is toxic to aquatic organisms and may cause long-

term adverse effects in the aquatic environment. It is crucial to prevent its release into the

environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Nitrodiphenylamine is provided in

the table below.

Property Value Source

Molecular Formula C₁₂H₁₀N₂O₂

Molecular Weight 214.22 g/mol

Appearance
Yellow needles or crystalline

powder

Melting Point 132-135 °C (lit.)

Boiling Point 343 °C

Flash Point 190 °C (open cup)

Solubility
Insoluble in water; very soluble

in alcohol and acetic acid.

Vapor Pressure Negligible at 25°C

Octanol/Water Partition

Coefficient (log Pow)
3.82

Exposure Controls and Personal Protection
To minimize exposure to 4-Nitrodiphenylamine, a combination of engineering controls,

administrative controls, and personal protective equipment (PPE) is essential.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

keep airborne concentrations low. Local exhaust ventilation is recommended.
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Containment: Handle in a designated area. Facilities should be equipped with an eyewash

station and a safety shower.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling 4-Nitrodiphenylamine:

PPE Type Specifications Source

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields.

Skin Protection

Chemical-resistant gloves

(e.g., PVC) and protective

clothing to prevent skin

contact.

Respiratory Protection

A NIOSH-approved respirator

should be used when

engineering controls are not

sufficient to control airborne

concentrations. Follow OSHA

respirator regulations (29 CFR

1910.134).

Safe Handling and Storage
Handling Procedures

Avoid all personal contact, including inhalation of dust.

Wash hands thoroughly after handling.

Minimize dust generation and accumulation.

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and bases.
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Empty containers may contain residual dust and should be handled with care. Do not cut,

drill, grind, or weld on or near such containers.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible substances.

Store locked up.

Emergency Procedures
First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure Source

Inhalation

Remove the individual to fresh

air and keep them at rest.

Seek immediate medical

attention.

Skin Contact

Immediately remove all

contaminated clothing. Flush

the skin with plenty of water

and soap.

Eye Contact

Immediately flush eyes with

plenty of running water for at

least 15 minutes, holding the

eyelids open. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.
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Note to Physician: Exposure may induce methemoglobinemia. Treatment should be

symptomatic and supportive.

Spills and Leaks
Minor Spills: Wear appropriate PPE. Use dry clean-up procedures to avoid generating dust.

Vacuum or sweep up the material and place it into a suitable, labeled container for disposal.

Moisten with water to prevent dusting before sweeping.

Major Spills: Evacuate the area. Alert emergency responders. Wear self-contained breathing

apparatus and full protective clothing. Contain the spillage and prevent it from entering

drains or waterways.

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon dioxide.

Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

Disposal Considerations
Dispose of 4-Nitrodiphenylamine and its containers in accordance with local, state, and

federal regulations. This material and its container must be disposed of as hazardous waste.

Do not allow it to enter the environment.

Toxicology Data
Test Result Species Source

Oral LD50 >7940 mg/kg Rat

Experimental Protocols
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Detailed methodologies for key safety and toxicology experiments are based on internationally

recognized guidelines.

Acute Oral Toxicity (LD50) - OECD Guideline 425
The Up-and-Down Procedure (UDP) is a method to estimate the LD50 with a reduced number

of animals.

Animal Selection: Use a single sex (typically female) of a standard rodent species (e.g.,

rats).

Housing and Fasting: House animals individually. Fast animals overnight before dosing, with

access to water.

Dose Administration: Administer 4-Nitrodiphenylamine orally via gavage.

Sequential Dosing: Dose animals one at a time. The first animal receives a dose one step

below the best estimate of the LD50. If the animal survives, the next animal receives a

higher dose; if it dies, the next receives a lower dose. The dose progression factor is typically

3.2.

Observation: Observe animals for signs of toxicity and mortality for at least 14 days.

LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on

the outcomes.

In Vitro Skin Irritation - OECD Guideline 439
This test uses a reconstructed human epidermis (RhE) model.

Test System: Utilize commercially available RhE models like EpiDerm™ or EpiSkin™.

Application of Test Chemical: Apply a small amount of 4-Nitrodiphenylamine topically to the

surface of the RhE tissue.

Exposure and Incubation: Expose the tissue to the chemical for a defined period, followed by

a post-exposure incubation period.
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Cell Viability Assessment: Determine cell viability using the MTT assay. Corrosive or irritating

chemicals reduce cell viability.

Classification: Classify the chemical as an irritant or non-irritant based on the reduction in

cell viability compared to negative controls.

Chemical Protective Glove Permeation - EN 16523-1 /
ASTM F739
This protocol determines the breakthrough time for a chemical to permeate through a glove

material.

Test Cell Setup: A sample of the glove material is placed in a test cell, creating two

chambers.

Chemical Exposure: One chamber is exposed to 4-Nitrodiphenylamine. The other chamber

contains a collection medium (gas or liquid).

Permeation Measurement: The collection medium is continuously monitored to detect the

presence of the chemical.

Breakthrough Time: The time it takes for the chemical to be detected in the collection

medium at a specific rate (e.g., 1.0 µg/cm²/min) is the normalized breakthrough time.

Performance Level: The breakthrough time is used to assign a performance level to the

glove for that specific chemical.

Visual Safety Workflows
General Handling Workflow
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General Handling Workflow for 4-Nitrodiphenylamine

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure fume hood is operational

Gather all necessary materials

Weigh 4-Nitrodiphenylamine
in fume hood

Proceed to handling

Perform experimental procedures
(e.g., dissolution, reaction)

Decontaminate glassware and surfaces

Experiment complete

Dispose of waste in
labeled hazardous waste container

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling 4-Nitrodiphenylamine.
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Emergency Spill Response
Emergency Spill Response for 4-Nitrodiphenylamine
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Caption: Flowchart for responding to a 4-Nitrodiphenylamine spill.

First Aid for Exposure

First Aid Decision Making for Exposure
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Eye
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Caption: Decision-making diagram for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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